3-methyl-1,4-diphenyl-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one

• IUPAC Name: 3-methyl-1,4-diphenyl-4,8-dihydropyrazolo[3,4-e][1,4]thiazepin-7-one
• InChI: InChI=1S/C19H17N3OS/c1-13-17-18(14-8-4-2-5-9-14)24-12-16(23)20-19(17)22(21-13)15-10-6-3-7-11-15/h2-11,18H,12H2,1H3,(H,20,23)
• InChI Key: SWWKOIKXMPKBGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(SCC(=O)N2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C19H17N3OS
• Molecular Weight: 335.4 g/mol

Description

3-methyl-1,4-diphenyl-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one is a heterocyclic compound that has been the subject of extensive scientific research. It is a member of the pyrazolo[3,4-e][1,4]thiazepine family, which has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3-methyl-1,4-diphenyl-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one is not fully understood. However, it has been proposed that the compound may act by inhibiting various enzymes and signaling pathways involved in disease progression. For example, it has been shown to inhibit the activity of protein kinases, which play a key role in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-1,4-diphenyl-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one exhibits a range of biochemical and physiological effects. For example, it has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the activity of enzymes involved in the breakdown of neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-1,4-diphenyl-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one in lab experiments is its potent biological activity. This makes it a useful tool for studying various disease pathways and identifying potential drug targets. However, one limitation is its relatively complex synthesis method, which may make it difficult to obtain in large quantities for use in experiments.

Future Directions

There are several future directions for research on 3-methyl-1,4-diphenyl-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one. One area of interest is its potential as a drug candidate for the treatment of cancer. Further studies are needed to determine the optimal dosage and administration route for this compound, as well as its safety and efficacy in clinical trials. Another area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown promising results in animal models, but further research is needed to determine its potential in humans. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential targets in disease pathways.

Scientific Research Applications

3-methyl-1,4-diphenyl-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one has been studied extensively for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. It has also been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.